Cas no 52745-93-4 ((4r)-4-methylhexanoic Acid)

• Product Name: (4r)-4-methylhexanoic Acid
• CAS No: 52745-93-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 1579279
• PubChem ID: 12600623
• Update Time: 2025-05-25

(4r)-4-methylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

• (4R)-4-methylhexanoic acid
• (R)-(-)-4-Methylhexanoic acid
• Hexanoic acid, 4-methyl-, (4R)-
• EN300-6764584
• DB-310233
• (-)-4-Methylhexanoic acid
• 4-Methylcaproic acid, (-)-
• 4-Methylhexanoic acid, (4R)-
• SCHEMBL1199397
• 544RHB7WGF
• 4-Methylhexanoic acid #
• (r)-4-methyl-hexanoic acid
• 52745-93-4
• UNII-544RHB7WGF
• (4r)-4-methylhexanoic Acid

• Inchi： 1S/C7H14O2/c1-3-6(2)4-5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• InChI Key： DIVCBWJKVSFZKJ-UHFFFAOYSA-N
• SMILES： CCC(CCC(=O)O)C

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.89730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on (4r)-4-methylhexanoic Acid

Introduction to (4R)-4-methylhexanoic Acid (CAS No. 52745-93-4)

(4R)-4-methylhexanoic acid, with the chemical formula C₈H₁₆O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 52745-93-4, uniquely identifies it in scientific literature and databases, facilitating precise referencing and research. This compound belongs to the class of branched-chain carboxylic acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural uniqueness of (4R)-4-methylhexanoic acid lies in its chiral center at the fourth carbon atom, which imparts stereoisomerism to the molecule. This stereochemical property is crucial in pharmaceuticals, as different enantiomers of a compound can exhibit varying biological activities. The (4R) configuration specifically refers to the orientation of the substituents around this chiral center, influencing the compound's interactions with biological targets.

In recent years, there has been growing interest in the pharmacological properties of branched-chain carboxylic acids. Research has demonstrated that compounds like (4R)-4-methylhexanoic acid can serve as key intermediates in the synthesis of more complex molecules with therapeutic potential. For instance, studies have explored its role in modulating metabolic pathways and its potential as a precursor for bioactive peptides.

One of the most compelling areas of research involving (4R)-4-methylhexanoic acid is its application in drug discovery and development. The compound's ability to interact with specific enzymes and receptors has made it a valuable scaffold for designing novel therapeutic agents. Researchers have investigated its potential in treating various conditions, including inflammation, neurodegenerative diseases, and metabolic disorders. The stereochemistry of (4R)-4-methylhexanoic acid plays a pivotal role in determining its efficacy and selectivity in these applications.

The synthesis of (4R)-4-methylhexanoic acid is another area of active investigation. Chemists have developed several synthetic routes to produce this compound with high enantiomeric purity. These methods often involve asymmetric synthesis techniques, such as chiral resolution or biocatalytic transformations, to ensure the desired stereochemical configuration. The availability of pure enantiomers is crucial for evaluating their biological activity and for further development into pharmaceuticals.

Advances in analytical chemistry have also contributed to a deeper understanding of (4R)-4-methylhexanoic acid's properties. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry allow researchers to characterize the compound with high precision. These analytical tools are essential for confirming the identity and purity of (4R)-4-methylhexanoic acid before it is used in biological assays or further chemical modifications.

The potential applications of (4R)-4-methylhexanoic acid extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its unique structural features make it a versatile building block for synthesizing more complex molecules with specific functionalities. For example, researchers have explored its use in developing novel polymers or specialty chemicals that exhibit enhanced performance characteristics.

In conclusion, (4R)-4-methylhexanoic acid (CAS No. 52745-93-4) is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its chiral structure, biological activities, and synthetic versatility make it a valuable asset in drug discovery and industrial applications. As research continues to uncover new properties and uses for this compound, its importance is likely to grow further, contributing to advancements in medicine and materials science.